Cas no 2228673-30-9 (2-1-(oxolan-3-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(oxolan-3-yl)cyclopropylethan-1-amine
• CAS No: 2228673-30-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5804493
• PubChem ID: 165626048
• Update Time: 2025-11-02

2-1-(oxolan-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(oxolan-3-yl)cyclopropylethan-1-amine
• 2-[1-(oxolan-3-yl)cyclopropyl]ethan-1-amine
• EN300-1792493
• 2228673-30-9

• Inchi： 1S/C9H17NO/c10-5-4-9(2-3-9)8-1-6-11-7-8/h8H,1-7,10H2
• InChI Key： NCHZUNQFPMLHRL-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(oxolan-3-yl)cyclopropylethan-1-amine

Exploring the Potential of 2-(1-(Oxolan-3-yl)cyclopropyl)ethan-1-amine (CAS No. 2228673-30-9): A Comprehensive Overview

In the rapidly evolving field of organic chemistry, 2-(1-(oxolan-3-yl)cyclopropyl)ethan-1-amine (CAS No. 2228673-30-9) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclopropyl and oxolane (tetrahydrofuran) structural motifs, offers intriguing possibilities for research and application across various scientific domains. With the increasing demand for novel amine derivatives in pharmaceutical and materials science, understanding this compound's properties and potential has become more relevant than ever.

The molecular structure of 2-(1-(oxolan-3-yl)cyclopropyl)ethan-1-amine combines the strain energy of a cyclopropane ring with the versatility of an oxolane moiety, creating a scaffold that has captured the attention of medicinal chemists. Recent searches in scientific databases reveal growing interest in small ring systems and their biological activities, making this compound particularly noteworthy. The presence of both primary amine and ether oxygen functionalities provides multiple sites for chemical modification, opening doors to diverse derivative synthesis.

From a synthetic chemistry perspective, 2-(1-(oxolan-3-yl)cyclopropyl)ethan-1-amine represents an interesting challenge and opportunity. The cyclopropyl group adjacent to the oxolane ring creates a sterically constrained environment that can influence both reactivity and conformational preferences. Researchers investigating conformationally restricted amines or bioisosteric replacements in drug design frequently search for compounds with similar structural features, highlighting the relevance of this molecule in current chemical research.

The potential applications of CAS 2228673-30-9 extend beyond pharmaceutical development. In materials science, the combination of rigid cyclopropyl and flexible oxolane components suggests possible utility in designing novel polymers with specific mechanical properties. The compound's amine functionality could serve as a building block for polyamide synthesis or as a modifier for surface properties, topics that consistently rank high in materials chemistry search queries.

Recent advances in green chemistry have also brought attention to compounds like 2-(1-(oxolan-3-yl)cyclopropyl)ethan-1-amine. The oxolane (THF) fragment is derived from renewable resources, aligning with the growing trend toward bio-based chemicals in industrial applications. This environmental aspect, combined with the compound's structural features, makes it a subject of interest for researchers focusing on sustainable chemistry solutions, a hot topic in current scientific discourse.

In the context of drug discovery, the cyclopropylamine moiety of this compound is particularly noteworthy. Pharmaceutical researchers frequently investigate cyclopropyl-containing drugs due to their metabolic stability and ability to modulate biological activity. The specific spatial arrangement in 2-(1-(oxolan-3-yl)cyclopropyl)ethan-1-amine may offer unique interactions with biological targets, making it a valuable scaffold for medicinal chemistry exploration.

The analytical characterization of CAS 2228673-30-9 presents interesting challenges and opportunities. Modern techniques such as NMR spectroscopy and mass spectrometry can provide detailed information about the compound's structure and purity. These analytical aspects are crucial for researchers who regularly search for structural elucidation methods of complex organic molecules, adding to the compound's relevance in contemporary chemical analysis.

From a commercial perspective, the availability of 2-(1-(oxolan-3-yl)cyclopropyl)ethan-1-amine as a research chemical meets the growing demand for specialty amines in both academic and industrial settings. The compound's unique structure fills a niche in the market for constrained molecular building blocks, addressing the needs of synthetic chemists working on diverse projects from drug discovery to materials development.

Looking forward, the scientific community's interest in CAS 2228673-30-9 is likely to grow as researchers continue to explore its potential applications. The combination of structural novelty, synthetic versatility, and potential biological relevance positions this compound as an important subject for future investigations in multiple chemistry disciplines. As the field advances, we anticipate new discoveries that will further illuminate the value of this intriguing molecular structure.